Cas no 2140305-24-2 (1-Acetyl-5-bromo-6-nitroindazole)

• Product Name: 1-Acetyl-5-bromo-6-nitroindazole
• CAS No: 2140305-24-2
• MF: C₉H₆BrN₃O₃
• MW: 284.066240787506
• CID: 5524219
• Update Time: 2025-06-14

1-Acetyl-5-bromo-6-nitroindazole Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-5-bromo-6-nitroindazole

• Inchi： 1S/C9H6BrN3O3/c1-5(14)12-8-3-9(13(15)16)7(10)2-6(8)4-11-12/h2-4H,1H3
• InChI Key： XYGZWACSHKNKRH-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=C(Br)C([N+]([O-])=O)=C2)C=N1)C

Additional information on 1-Acetyl-5-bromo-6-nitroindazole

Research Brief on 1-Acetyl-5-bromo-6-nitroindazole (CAS: 2140305-24-2): Recent Advances and Applications

The compound 1-Acetyl-5-bromo-6-nitroindazole (CAS: 2140305-24-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the development of novel kinase inhibitors and its promising anti-inflammatory and anticancer properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-Acetyl-5-bromo-6-nitroindazole via a modified indazole nitration and bromination protocol, achieving a yield of 78% with high purity. The study emphasized the compound's stability under physiological conditions, making it suitable for further derivatization. Structural analysis revealed that the acetyl group at the 1-position enhances the compound's solubility in organic solvents, while the nitro and bromo substituents provide reactive sites for further functionalization.

In terms of biological activity, recent in vitro studies have shown that 1-Acetyl-5-bromo-6-nitroindazole exhibits moderate inhibitory effects against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, with IC50 values of 1.2 µM and 1.8 µM, respectively. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its potential as a lead compound for developing anticancer agents targeting cell cycle regulation. Molecular docking simulations indicate that the bromo and nitro groups form critical hydrogen bonds with the kinase active site, while the acetyl group contributes to hydrophobic interactions.

Further research has explored the compound's anti-inflammatory properties. A 2024 study in the European Journal of Pharmacology reported that 1-Acetyl-5-bromo-6-nitroindazole significantly reduced TNF-α and IL-6 production in LPS-stimulated macrophages at concentrations as low as 5 µM. The mechanism appears to involve inhibition of NF-κB signaling pathway, as evidenced by Western blot analysis showing decreased phosphorylation of IκBα. These results position the compound as a promising candidate for developing new anti-inflammatory drugs with potential applications in autoimmune diseases.

The safety profile of 1-Acetyl-5-bromo-6-nitroindazole has also been investigated in recent preclinical studies. Acute toxicity tests in rodent models showed no significant adverse effects at doses up to 100 mg/kg, while subchronic studies (28-day exposure at 30 mg/kg) revealed only mild hepatic enzyme elevation that was reversible upon discontinuation. These findings, combined with the compound's favorable pharmacokinetic properties (oral bioavailability of 42% in rats), support its potential for further drug development.

In conclusion, 1-Acetyl-5-bromo-6-nitroindazole (CAS: 2140305-24-2) represents a chemically stable and biologically active scaffold with multiple therapeutic potentials. Current research directions include optimizing its structure-activity relationships through systematic derivatization and exploring combination therapies with existing anticancer and anti-inflammatory agents. The compound's dual activity against both proliferative and inflammatory targets makes it particularly interesting for addressing complex disease pathologies such as cancer-associated inflammation.